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Compound of Interest

Compound Name: Proctolin

Cat. No.: B1679092 Get Quote

This document provides comprehensive safety protocols and logistical information for

researchers, scientists, and drug development professionals working with Proctolin. The

following procedures are designed to ensure the safe handling, storage, and disposal of this

neuropeptide, minimizing exposure risks and environmental impact.

Hazard and Safety Information
Proctolin is a pentapeptide neuromodulator found in insects and crustaceans.[1][2] While it is

a valuable tool in research, it is crucial to handle it with care due to its potential hazards. The

primary routes of exposure are ingestion, inhalation, and direct contact with skin or eyes.[3]
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Hazard Classification & Precautionary
Statements

Quantitative Data & Physical Properties

GHS Classification: Acute toxicity, Oral

(Category 4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic aquatic toxicity

(Category 1), H410.[3]

CAS Number: 57966-42-4[2]

Hazard Statements: H302: Harmful if

swallowed. H410: Very toxic to aquatic life with

long lasting effects.[3]

Molecular Formula: C₃₀H₄₈N₈O₈[2]

Precautionary Statements:[3] P264: Wash skin

thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P273:

Avoid release to the environment. P301 + P312:

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. P330: Rinse

mouth. P391: Collect spillage. P501: Dispose of

contents/container to an approved waste

disposal plant.

Molar Mass: 648.76 g·mol⁻¹[1]

Toxicological Information: No quantitative data

such as LD50 is readily available.

Carcinogenicity data is also unavailable.[3]

Occupational Exposure Limits: This product

contains no substances with occupational

exposure limit values.[3]

Incompatible Materials: Strong acids/alkalis,

strong oxidizing/reducing agents.[3]

Stability: Stable under recommended storage

conditions.[3]

Personal Protective Equipment (PPE) for Handling
Proctolin
Adherence to proper PPE protocols is the most critical step in mitigating exposure risks.

Dermal contact is a primary route of exposure, making appropriate barrier protection essential.

Required PPE
Hand Protection: Wear chemical-resistant, impervious gloves (e.g., nitrile or neoprene)

inspected for integrity before each use.
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Eye Protection: Use safety goggles with side-shields or a full-face shield, tested and

approved under standards such as NIOSH (US) or EN 166 (EU).

Body Protection: A lab coat or impervious clothing is required to prevent skin contact. For

tasks with a higher risk of spillage, a chemical-resistant apron should be worn.

Respiratory Protection: In situations where dust or aerosols may be generated (e.g.,

weighing powdered Proctolin), use a suitable respirator such as a type N95 (US) or type P1

(EN 143) dust mask.[3]

Step-by-Step Gowning and De-Gowning Protocol
Preparation: Before entering the handling area, inspect all PPE for damage or

contamination.

Gowning:

Don shoe covers if required by your facility's protocol.

Put on the lab coat or protective suit.

Put on the respirator, ensuring a proper fit-seal.

Don eye protection.

Wash hands thoroughly and then don gloves, ensuring the cuffs are pulled over the

sleeves of the lab coat.

De-Gowning:

Remove gloves using a proper technique to avoid touching the outer surface.

Remove the lab coat or suit by rolling it inside-out.

Wash hands.

Remove eye protection and respirator outside of the handling area.

Wash hands again thoroughly with soap and water.
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Operational Plan: Safe Handling and Storage
Proper operational procedures are essential to prevent accidental release and ensure the

stability of Proctolin.

General Handling Protocol
Designated Area: All handling of Proctolin, especially in its powdered form, should be

conducted in a designated area, such as a chemical fume hood or a ventilated enclosure, to

minimize inhalation exposure.[3]

Avoid Dust and Aerosol Formation: When weighing or transferring the powder, use

techniques that minimize dust generation.

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands

thoroughly after handling the substance, even if gloves were worn.[3]

Emergency Equipment: Ensure an accessible safety shower and eyewash station are

available in the immediate work area.[3]

Storage Protocol
Powder Form: Store Proctolin powder in a tightly sealed container at -20°C in a cool, well-

ventilated area.[3]

In Solvent: If dissolved in a solvent, store the solution at -80°C.[3]

General Conditions: Keep the container away from direct sunlight and sources of ignition.

Store separately from incompatible materials like strong acids, alkalis, and oxidizing agents.

[3]

Disposal Plan
Proctolin is very toxic to aquatic life, and its disposal must be managed to prevent

environmental contamination.[3]

Step-by-Step Disposal Procedure
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Waste Segregation: All materials that have come into contact with Proctolin, including

gloves, disposable lab coats, pipette tips, and containers, must be segregated as hazardous

chemical waste. Do not mix with general laboratory or biological waste.

Containment:

Solid Waste: Place contaminated solid items (e.g., weigh boats, wipes, gloves) into a

designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect unused Proctolin solutions and contaminated solvents in a

separate, sealed, and clearly labeled hazardous liquid waste container.

Sharps: Any contaminated sharps (needles, scalpels) must be placed in a designated

sharps container for hazardous chemical waste.

Labeling: Label all waste containers clearly with "Hazardous Waste," "Proctolin," and the

associated hazard symbols.

Final Disposal: Arrange for the disposal of the contained waste through an approved and

licensed waste disposal company, in accordance with all local, state, and federal regulations.

[3] Do not dispose of Proctolin down the drain.

Proctolin Signaling Pathway
Proctolin functions as a neuromodulator by binding to a specific G-protein coupled receptor

(GPCR).[4][5] In Drosophila melanogaster, this has been identified as the orphan GPCR

CG6986.[4] The binding of Proctolin initiates a signaling cascade involving the activation of

second messengers, which ultimately leads to a physiological response, such as muscle

contraction.[5][6]
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Caption: Proctolin signal transduction via a G-protein coupled receptor (GPCR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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